Template-controlled Sonogashira cross-coupling reactions on a Au(111) surface†
Chemical Communications Pub Date: 2017-01-10 DOI: 10.1039/C6CC10091K
Abstract
We employed three metal-coordination structures as templates to control the Sonogashira cross-coupling reactions on a Au(111) surface catalyzed by loaded Pd. We used scanning tunnelling microscopy to resolve the products formed at the successive reaction steps and identified three vital characteristics for an efficient template: high accessibility of reaction sites, structural rigidity and thermal stability.
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Journal Nameļ¼Chemical Communications
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CAS no.: 121080-96-4
